Cas no 60698-09-1 (Ethyl 4-hydroxy-3-methyl-6-phenyl-1-benzofuran-2-carboxylate)

• Product Name: Ethyl 4-hydroxy-3-methyl-6-phenyl-1-benzofuran-2-carboxylate
• CAS No: 60698-09-1
• MF: C₁₈H₁₆O₄
• MW: 296.317245483398
• CID: 2834925
• PubChem ID: 2265364
• Update Time: 2025-04-21

Ethyl 4-hydroxy-3-methyl-6-phenyl-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 60698-09-1
• DTXCID00318450
• DTXSID90367412
• BIM-0042144.P001
• Oprea1_048297
• CBMicro_042023
• CHEMBL114044
• 2-carbethoxy-3-methyl-4-hydroxy-6-phenylbenzo-furan
• Ethyl 4-hydroxy-3-methyl-6-phenyl-1-benzofuran-2-carboxylate

• Inchi： 1S/C18H16O4/c1-3-21-18(20)17-11(2)16-14(19)9-13(10-15(16)22-17)12-7-5-4-6-8-12/h4-10,19H,3H2,1-2H3
• InChI Key： YQBPYHIPLGYMAD-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=C(C)C2C(=CC(C3C=CC=CC=3)=CC1=2)O

Computed Properties

• Exact Mass: 296.10485899Da
• Monoisotopic Mass: 296.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 59.7Ų